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REACTION_CXSMILES
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CC([CH2:5][CH2:6][CH2:7][CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][CH2:13][CH2:14][CH2:15][CH2:16][CH2:17][CH2:18][CH3:19])CO.C(C(CCCCCCCCCCCCCC)[CH2:23][OH:24])C>>[CH2:12]([CH:11]([CH2:10][CH2:9][CH2:8][CH2:7][CH2:6][CH3:5])[CH2:23][OH:24])[CH2:13][CH2:14][CH2:15][CH2:16][CH2:17][CH2:18][CH3:19]
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Name
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Quantity
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0 (± 1) mol
|
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Type
|
reactant
|
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Smiles
|
CC(CO)CCCCCCCCCCCCCCC
|
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Name
|
|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
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|
Smiles
|
C(C)C(CO)CCCCCCCCCCCCCC
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|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Name
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Type
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|
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Smiles
|
C(CCCCCCC)C(CO)CCCCCC
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
